Cas no 1447606-44-1 (4-fluoro-5-methoxy-isoindoline;hydrochloride)

• Product Name: 4-fluoro-5-methoxy-isoindoline;hydrochloride
• CAS No: 1447606-44-1
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD25542148
• CID: 4600384
• PubChem ID: 71743389
• Update Time: 2025-07-31

4-fluoro-5-methoxy-isoindoline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxyisoindoline hydrochloride
• 4-FLUORO-5-METHOXYISOINDOLINE HCL
• AK332612
• 4-fluoro-5-methoxy-2,3-dihydro-1H-isoindole;hydrochloride
• 1H-Isoindole, 4-fluoro-2,3-dihydro-5-methoxy-, hydrochloride (1:1)
• 4-fluoro-5-methoxy-isoindoline;hydrochloride
• CS-0187011
• AKOS027331985
• XHC60644
• SB64026
• 4-fluoro-5-methoxy-isoindoline hydrochloride
• 4-Fluoro-5-methoxyisoindolinehydrochloride
• MFCD25542148
• 7-Fluoro-6-methoxyisoindoline, hydrochloride
• 4-FLUORO-5-METHOXY-2,3-DIHYDRO-1H-ISOINDOLE HYDROCHLORIDE
• DS-12115
• 1447606-44-1

• MDL： MFCD25542148
• Inchi： 1S/C9H10FNO.ClH/c1-12-8-3-2-6-4-11-5-7(6)9(8)10;/h2-3,11H,4-5H2,1H3;1H
• InChI Key： CXUGKPAUJJAQEC-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC2CNCC=21)OC

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

4-fluoro-5-methoxy-isoindoline;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 4-fluoro-5-methoxy-isoindoline;hydrochloride

4-Fluoro-5-Methoxy-Isoindoline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1447606-44-1, known as 4-fluoro-5-methoxy-isoindoline hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a substituted isoindoline core with fluorine and methoxy substituents. The isoindoline moiety itself is a bicyclic structure consisting of a benzene ring fused to a pyrrolidine ring, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the potential of 4-fluoro-5-methoxy-isoindoline hydrochloride in drug discovery, particularly in the development of kinase inhibitors. The fluorine atom at the 4-position and the methoxy group at the 5-position contribute to the compound's electronic and steric properties, which are critical for its interactions with biological targets. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a promising candidate for therapeutic applications in oncology and other diseases characterized by dysregulated kinase activity.

The synthesis of 4-fluoro-5-methoxy-isoindoline hydrochloride involves a multi-step process that typically begins with the preparation of the isoindoline core. This is followed by selective substitution reactions to introduce the fluorine and methoxy groups at specific positions. The hydrochloride salt form is often preferred due to its enhanced solubility and stability, which are advantageous for both preclinical and clinical studies.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Recent research has shown that 4-fluoro-5-methoxy-isoindoline hydrochloride can effectively inhibit key enzymes involved in inflammation and apoptosis, suggesting its potential role in treating inflammatory diseases and neurodegenerative disorders. Additionally, its selectivity for certain isoforms of kinases has been reported, which is crucial for minimizing off-target effects and improving therapeutic efficacy.

In terms of pharmacokinetics, studies have indicated that 4-fluoro-5-methoxy-isoindoline hydrochloride demonstrates favorable absorption and bioavailability profiles. This makes it an attractive candidate for oral administration, a critical factor in drug development. Furthermore, preliminary toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic doses, which is encouraging for its potential translation into clinical use.

The application of 4-fluoro-5-methoxy-isoindoline hydrochloride extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as an active layer material in field-effect transistors (FETs), where its ability to modulate charge transport properties could lead to advancements in flexible electronics.

Looking ahead, ongoing research aims to further optimize the structure of 4-fluoro-5-methoxy-isoindoline hydrochloride to enhance its potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Moreover, advancements in computational chemistry are being leveraged to predict the binding modes of this compound with various biological targets, paving the way for rational drug design.

In conclusion, 4-fluoro-5-methoxy-isoindoline hydrochloride represents a compelling example of how structural modifications can lead to novel chemical entities with diverse applications. Its role as a kinase inhibitor, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for future therapeutics. As research continues to uncover new dimensions of this compound's utility, it is poised to make significant contributions across multiple scientific disciplines.